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Compound of Interest

Compound Name: 5-Methoxysterigmatocystin

Cat. No.: B1238474 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
5-Methoxysterigmatocystin (5-METH) is a mycotoxin structurally related to sterigmatocystin

(STC) and a precursor to aflatoxins.[1] Due to its presence in indoor environments and

potential for human exposure, primarily through inhalation, understanding its in vivo toxicity is

crucial.[2][3] These application notes provide a summary of available in vivo toxicity data for 5-

METH and detailed protocols for conducting further toxicological assessments in animal

models. The information is intended to guide researchers in designing experiments to evaluate

the potential health risks associated with 5-METH exposure.

Quantitative Data from In Vivo Studies
Data on the in vivo toxicity of 5-METH is limited. The following table summarizes quantitative

data from a single-dose intratracheal instillation study in male Wistar rats.
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Animal
Model

Route of
Administrat
ion

Dose
Observatio
n Period

Key
Findings

Reference

Male Wistar

Rats

Intratracheal

Instillation

3.6 mg/kg

body weight
24 hours

Insignificant

changes in

lactate

dehydrogena

se (LDH)

activity,

albumin, and

pro-

inflammatory

cytokines (IL-

6, TNF-α,

MIP-1α) in

bronchoalveo

lar lavage

fluid (BALF).

[3][4][5]

[3][4]

Male Wistar

Rats

Intratracheal

Instillation

3.6 mg/kg

body weight
24 hours

Significant

induction of

double-strand

DNA breaks

in lung tissue,

as measured

by the neutral

comet assay.

[3][4]

[3][4]

Male Wistar

Rats

Intratracheal

Instillation

0.3 mg/kg

(STC) + 3.6

mg/kg (5-

METH)

24 hours Antagonistic

effect on

genotoxicity;

the

combination

induced less

DNA damage

than each

[3][4]
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mycotoxin

alone.[3][4]

Experimental Workflows
The following diagram outlines a general workflow for investigating the in vivo toxicity of 5-

METH.
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Phase 1: Acute Toxicity Assessment

Phase 2: Endpoint Analysis

Phase 3: Data Interpretation

Dose Range-Finding Study (e.g., OECD TG 423)

Definitive Acute Toxicity Study (Oral or Intratracheal)

Clinical Observations & Body Weight Blood Collection (Hematology & Clinical Chemistry)Organ Collection & Histopathology

Statistical Analysis

Genotoxicity Assessment (e.g., Comet Assay) Apoptosis Detection (e.g., TUNEL Assay)

Determination of NOAEL/LOAEL

Hazard Identification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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